2-((2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C20H13N7O3/c28-17-5-4-13(20-24-19(25-30-20)15-10-21-6-7-22-15)11-26(17)12-14-9-18(29)27-8-2-1-3-16(27)23-14/h1-11H,12H2
• InChI Key: OVJLKBDABARHCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1)CN3C=C(C=CC3=O)C4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C20H13N7O3
• Molecular Weight: 399.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-((2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one" involves multiple steps, including cyclization and condensation reactions. For example, Soliman, Shafik, and Darwish (1982) described the synthesis of substituted 7-hydroxy-5H-1,3,4-oxadiazolo[3,2-a]pyrimidin-5-ones, which shares a similar bicyclic structure, through reactions involving bis(2,4,5-trichlorophenyl)benzylmalonate (Soliman, Shafik, & Darwish, 1982). This process is indicative of the complex reactions required to synthesize such compounds.

Molecular Structure Analysis

The structural analysis of these compounds often involves spectroscopic techniques. The assignment of structures is typically verified by IR, 1H-NMR, and mass spectral studies, as detailed by Soliman et al. (1982) (Soliman, Shafik, & Darwish, 1982). These techniques are crucial for confirming the molecular structure of complex organic compounds.

Chemical Reactions and Properties

Chemical reactions involving such compounds can be diverse, including cyclocondensation and palladium-catalyzed C-C coupling reactions. For instance, Taylor and Patel (1992) discussed the synthesis of pyrazolo[3,4-d]pyrimidine analogues through a palladium-catalyzed C-C coupling process, highlighting the versatility of reactions that these compounds can undergo (Taylor & Patel, 1992).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are essential for understanding their behavior in various environments. However, detailed specific analysis of the physical properties of "this compound" is not directly provided in the retrieved documents and generally requires empirical measurement.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under various conditions, and potential for forming derivatives, are crucial for applications in synthesis and medicinal chemistry. The reactivity of similar compounds has been explored in the context of producing derivatives with biological activity, as shown in the works by Al-Omran and El-Khair (2005), which discussed the synthesis of compounds incorporating N-methylphthalimide moiety for antimicrobial and antifungal activity assessment (Al-Omran & El-Khair, 2005).